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Compound of Interest

Compound Name: 2-Chloroethylmethyldichlorosilane

CAS No.: 7787-85-1

Cat. No.: B1581314 Get Quote

Chemical Class: Organochlorosilane | CAS: 7787-85-1[1]

Executive Summary
2-Chloroethylmethyldichlorosilane (CEMDCS) is a bifunctional organosilicon intermediate

characterized by a highly reactive dichlorosilyl group and a latent chloroethyl functionality. It

serves as a critical building block in the synthesis of functionalized siloxanes and surface

modifiers.

For researchers and drug development professionals, CEMDCS offers a unique "dual-

reactivity" profile:

Immediate Reactivity: The Si-Cl bonds undergo rapid nucleophilic substitution

(hydrolysis/alcoholysis).

Latent Reactivity: The

-chloroethyl group allows for subsequent modification or, critically, acts as a thermal "safety
valve" via

-elimination.

Warning: This compound exhibits significant thermal instability relative to

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1581314?utm_src=pdf-interest
https://www.lookchem.com/404.htm
https://www.benchchem.com/product/b1581314?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581314?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


- or

-analogs due to the "Beta-Effect," necessitating strict temperature control during distillation and
handling.

Molecular Architecture & Physicochemical Profile[2]
The molecule features a central silicon atom coordinated to two chlorine atoms, one methyl

group, and a 2-chloroethyl chain. The polarization of the Si-Cl bonds renders the silicon highly

electrophilic.

Physicochemical Data Table
Property Value Unit Condition

Molecular Formula - -

Molecular Weight 177.53 g/mol -

Boiling Point 177.1 °C 760 mmHg

Density 1.199 g/cm³ 25°C

Flash Point 74.1 °C Closed Cup

Refractive Index 1.4560 -

Appearance Clear, Colorless Liquid - -

Solubility Reacts violently - Water, Alcohols

Solubility Soluble - Toluene, Hexane, THF

Synthesis & Manufacturing Protocols
Industrial Synthesis Pathway
The primary route to CEMDCS is the Hydrosilylation of Vinyl Chloride. This process requires

high selectivity to favor the

-isomer (2-chloroethyl) over the

-isomer (1-chloroethyl).
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Reaction:

Critical Process Parameters:

Catalyst: Platinum(0)-1,3-divinyl-1,1,3,3-tetramethyldisiloxane (Karstedt’s Catalyst) is

preferred over Speier’s catalyst (H₂PtCl₆) to reduce induction times.

Temperature Control: Reaction temperature must be maintained between 80–100°C.

Exceeding 120°C promotes

-elimination of the product.

Purification: Fractional distillation under reduced pressure is mandatory. Atmospheric

distillation risks product decomposition.

Visualization: Synthesis Workflow
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Figure 1: Industrial synthesis workflow emphasizing the separation of isomers and thermal

control.

Reactivity Matrix & Mechanistic Pathways
A. Hydrolytic Sensitivity (The Si-Cl Bond)
Like all chlorosilanes, CEMDCS reacts violently with protic solvents.

Mechanism: Nucleophilic attack by oxygen on the silicon atom, displacing chloride as HCl.

Outcome: Formation of silanols (
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), which rapidly condense into siloxanes (

).

Protocol Note: All reactions must be performed under an inert atmosphere (N₂ or Ar) using

anhydrous solvents (<50 ppm water).

B. The Beta-Elimination (Thermal Instability)
The defining characteristic of 2-chloroethylsilanes is their susceptibility to

-elimination. This reaction cleaves the C-Si bond, releasing ethylene.

Mechanism:

Trigger: High heat (>150°C) or strong Lewis bases.

Implication: This pathway competes with nucleophilic substitution at the carbon atom.

Attempting to substitute the

-chloro group (e.g., with an amine) often triggers elimination instead.

Visualization: Reactivity Pathways
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Figure 2: The divergent reactivity of CEMDCS. Note the destructive nature of the Beta-

Elimination pathway.

Applications in Research & Development
Surface Modification & Coupling Agents
CEMDCS is used to introduce a reactive alkyl chloride onto silica or glass surfaces.

Protocol: Treat surface with 2% CEMDCS in dry toluene.

Function: The Si-Cl groups anchor to surface silanols. The exposed chloroethyl tail remains

available for (limited) grafting reactions or modifies surface energy.

Synthesis of Cyclic Silazanes
Reacting CEMDCS with primary amines can yield cyclic silazanes, used as precursors for

silicon carbide ceramics or specialized polymers.

Drug Development (Protecting Groups)
While less common than trimethylsilyl (TMS), the chloroethylsilyl group can serve as a

specialized protecting group that is removed via fluoride treatment or thermal elimination

(utilizing the

-elimination property as a release mechanism).

Safety, Handling & Toxicology
Hazard Identification

Corrosive: Causes severe skin burns and eye damage (Category 1B). Releases HCl on

contact with moisture.

Flammable: Flash point 74.1°C. Vapors can form explosive mixtures.

Inhalation Toxicity: Inhalation of vapors can cause pulmonary edema due to HCl formation in

the lungs.

Handling Protocol (Self-Validating)
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The "Smoke Test": Before opening the main vessel, expose a small drop on a glass rod to

humid air. Immediate white fumes (HCl mist) confirm activity. If no fumes appear, the reagent

has hydrolyzed and is useless.

Quenching: Never pour water directly into the reagent. Quench spills with dry lime or sand,

then neutralize cautiously with dilute bicarbonate.

Storage: Store in corrosion-resistant containers (Teflon-lined) under nitrogen. Refrigeration is

recommended to suppress slow thermal decomposition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Chloroethylmethyldichlorosilane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1581314#2-chloroethylmethyldichlorosilane-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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